Cas no 54125-02-9 ((E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane)

• Product Name: (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane
• CAS No: 54125-02-9
• MF: C₈H₁₆O₂Si
• MW: 172.296943664551
• MDL: MFCD00008498
• CID: 56537
• PubChem ID: 5366448
• Update Time: 2025-10-29

(E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane Chemical and Physical Properties

Names and Identifiers

• (E)-((4-methoxybuta-1,3-dien-2-yl)oxy)trimethylsilane
• 1-Methoxy-3-trimethylsiloxy-1,3-butadiene
• Danishefskys diene
• 1-Methoxy-3-(trimethylsiloxy)butadiene
• [(3E)-4-methoxybuta-1,3-dien-2-yl]oxy-trimethylsilane
• 1-Methoxy-3-(trimethylsiloxy)butadiene (Danishefsky`s Diene)
• trans-1-Methoxy-3-trimethylsiloxy-1,3-butadiene
• 1-Methoxy-3-(trimethylsilyloxy)butadiene
• E-1-methoxy-3-trimethylsilyloxybuta-1,3-diene
• 1-Methoxy-3-trimethylsilyloxy-1,3-butadiene
• Silane, (((2E)-3-methoxy-1-methylene-2-propen-1-yl)oxy)trimethyl-
• [(E)-3-Methoxy-1-methylene-allyloxy]-trimethyl-silane
• [[(2E)-3-Methoxy-1-methylene-2-propen-1-yl]oxy]trimethylsilane
• Q904983
• J-800327
• (E)-(3-Methoxy-1-methylene-2-propenyloxy)trimethylsilane
• 3-Methoxy-1-methylene-2-propenyl]oxy)(trimethyl)silane
• DTXSID10202472
• {[(3E)-4-methoxybuta-1,3-dien-2-yl]oxy}trimethylsilane
• 54125-02-9
• DTXSID5069330
• 1-METHOXY-3-(TRIMETHYLSILYLOXY)-1,3-BUTADIENE E-FORM [MI]
• (E)-1-Methoxy-3-trimethylsiloxy-1,3-butadiene
• 59414-23-2
• Silane, [[(2E)-3-methoxy-1-methylene-2-propenyl]oxy]trimethyl-
• CS-0113130
• J-640324
• 1-Methoxy-3-(trimethylsiloxy)butadiene (Danishefsky`s Diene)
• A851805
• MFCD00008498
• (E)-((3-Methoxy-1-(methylene)allyl)oxy)trimethylsilane
• ((4-Methoxybuta-1,3-dien-2-yl)oxy)trimethylsilane
• 1-Methoxy-3-(trimethylsilyloxy)-1,3-butadiene, (E)-
• UNII-1ZOR63U51O
• SCHEMBL82184
• TRANS-1-METHOXY-3-(TRIMETHYLSILOXY)-1,3-BUTADIENE
• I10549
• trans-1-Methoxy-3-trimethylsiloxy-1,3-butadiene, 95%
• (E)-(4-methoxybuta-1,3-dien-2-yloxy)tri-methylsilane
• (E)-1-Methoxy-3-(trimethylsilyloxy)-1,3-butadiene
• Danishefsky's diene
• 1ZOR63U51O
• Silane, ((3-methoxy-1-methylene-2-propenyl)oxy)trimethyl-, (E)-
• 1-Methoxy-3-(trimethylsiloxy)-1,3-butadiene
• (E)-1-Methoxy-3-trimethylsilyloxy-1,3-butadiene
• (E)-(4-Methoxybuta-1,3-dien-2-yloxy)trimethylsilane
• FS-6440
• 1-Methoxy-3-(trimethylsilyloxy)-1,3-butadiene
• {[(3E)-4-methoxybuta-1,3-dien-2-yl]oxy}(trimethyl)silane
• EN300-1266154
• AKOS009159281
• trans-1-methoxy-3-(trimethylsilyloxy)-1,3-butadiene
• (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane

• MDL： MFCD00008498
• Inchi： 1S/C8H16O2Si/c1-8(6-7-9-2)10-11(3,4)5/h6-7H,1H2,2-5H3/b7-6+
• InChI Key： SHALBPKEGDBVKK-VOTSOKGWSA-N
• SMILES： [Si](C)(C)(C)OC(=C)/C=C/OC
• BRN： 1616761

Computed Properties

• Exact Mass: 172.09200
• Monoisotopic Mass: 172.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.885 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 68-69 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.454(lit.)
• Water Partition Coefficient: Miscible with most organic solvents. Immiscible with water.
• PSA: 18.46000
• LogP: 2.51170
• Merck: 14,6001
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in most organic solvents

(E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane

Introduction to (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane (CAS No. 54125-02-9)

Chemical Overview and Structure

(E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane, with the CAS registry number 54125-02-9, is a highly specialized organosilicon compound. This compound is characterized by its unique structure, which includes a trimethylsilyl group attached to an allyloxy moiety. The (E)-configuration of the double bond in the allyloxy group imparts specific stereochemical properties, making this compound valuable in various applications. The presence of the methoxy group further enhances its reactivity and functional versatility.

Synthesis and Properties

The synthesis of (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane typically involves a multi-step process, often starting from readily available silanes and alkenes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. This compound exhibits excellent thermal stability and is relatively inert under standard conditions, making it suitable for a wide range of industrial and research applications.

Applications in Material Science

In the field of material science, (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane has found significant use as a precursor for advanced materials. Its ability to undergo controlled polymerization reactions has led to its incorporation into high-performance polymers used in aerospace and electronics industries. Additionally, recent studies have highlighted its potential as a crosslinking agent in silicone rubber formulations, enhancing their mechanical properties and thermal resistance.

Biomedical Applications

The biomedical sector has also benefited from the unique properties of this compound. Research indicates that (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane can serve as a biocompatible modifier in drug delivery systems. Its ability to form stable coatings on biodegradable polymers has shown promise in improving drug encapsulation efficiency and controlled release mechanisms.

Environmental Considerations and Safety

While (E)-3-Methoxy-1-methylene-allyloxy-trimethyl-silane offers numerous benefits, its environmental impact remains a critical consideration. Studies suggest that this compound degrades under specific environmental conditions, minimizing its long-term ecological footprint. Proper handling and disposal procedures are essential to ensure safety in both industrial and laboratory settings.